Research progress on ginger polysaccharides: extraction, purification and structure–bioactivity relationship†
Food & Function Pub Date: 2023-11-14 DOI: 10.1039/D3FO03552B
Abstract
Ginger is a widespread source of herbal medicine and traditional spices. Among its various bioactive components, ginger polysaccharides (GPs) have attracted the attention of researchers worldwide because of their significant bioactivity. Recent studies have demonstrated the antioxidant, antitumour, anti-inflammatory, immunomodulatory, hypoglycaemic, cough suppressant and thrombotic anticoagulant effects of GPs. However, the structure–bioactivity relationship of GPs has yet to be comprehensively investigated. This review aims to explore all the current published studies on GPs. It further examines various aspects, including the extraction and purification methods, structure, bioactivity, application and structure–bioactivity relationship of GPs. Thus, this review intends to provide a reference for future GP-related research and development.
Recommended Literature
- [1] Structural variations in metal complexes of a tertiary α-hydroxyoxime†
- [2] Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†
- [3] Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin
- [4] Study of a magnetic-cooling material Gd(OH)CO3†
- [5] Front cover
- [6] Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures
- [7] Inside front cover
- [8] Design of peptide-containing N5-unmodified neutral flavins that catalyze aerobic oxygenations†
- [9] Back matter
- [10] [Et3NH][HSO4]-catalyzed eco-friendly and expeditious synthesis of thiazolidine and oxazolidine derivatives†
Journal Name：Food & Function
Research Products
-
CAS no.: 119584-73-5
